Cas no 1177343-19-9 (3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride)

3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride is a heterocyclic organic compound featuring a pyrazolopyridine core with an ethyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound's rigid bicyclic structure and nitrogen-rich framework are advantageous for use as a building block in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme modulation. Its well-defined synthetic pathway ensures consistent purity, while the hydrochloride salt improves handling and storage characteristics. This compound is primarily utilized in preclinical studies for its potential as a pharmacophore in drug discovery.
3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride structure
1177343-19-9 structure
Product Name:3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride
CAS No:1177343-19-9
MF:C8H13N3
MW:151.208921194077
CID:1087944
PubChem ID:29893256
Update Time:2025-06-08

3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
    • 3-ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine(SALTDATA: 2HCl)
    • SCHEMBL21554068
    • EN300-784348
    • 3-ethyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine
    • 1177343-19-9
    • AKOS006324381
    • 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride
    • MDL: MFCD11505345
    • Inchi: 1S/C8H13N3/c1-2-7-6-5-9-4-3-8(6)11-10-7/h9H,2-5H2,1H3,(H,10,11)
    • InChI Key: ZLDCRTPWKGHTNK-UHFFFAOYSA-N
    • SMILES: N1CCC2=C(C(CC)=NN2)C1

Computed Properties

  • Exact Mass: 151.110947427g/mol
  • Monoisotopic Mass: 151.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 40.7Ų

3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride Pricemore >>

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B437413-1g
3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Dihydrochloride
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$ 1800.00 2023-09-08
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Additional information on 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine Dihydrochloride

Recent Advances in the Study of 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine Dihydrochloride (CAS: 1177343-19-9)

The compound 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS: 1177343-19-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrazolo[4,3-c]pyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's role as a selective ligand for specific neurotransmitter receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT6 subtype. This receptor subtype is implicated in cognitive functions, making the compound a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease. The study utilized in vitro binding assays and molecular docking simulations to elucidate the compound's binding mode and selectivity.

In addition to its CNS applications, recent research has explored the compound's utility in oncology. A preprint article from BioRxiv (2024) highlighted its inhibitory effects on certain protein kinases involved in cancer cell proliferation. The study employed cell-based assays and xenograft models to demonstrate the compound's ability to suppress tumor growth in vitro and in vivo. These findings suggest that 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride could serve as a scaffold for the development of novel kinase inhibitors.

The synthesis and optimization of this compound have also been a focal point of recent investigations. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride, addressing previous challenges related to yield and purity. The authors reported a novel catalytic hydrogenation step that significantly improved the overall efficiency of the synthesis, paving the way for large-scale production.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance its drug-like properties. Ongoing research is exploring prodrug strategies and formulation optimizations to overcome these limitations.

In conclusion, 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride (CAS: 1177343-19-9) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical models of disease.

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